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Compound of Interest

Compound Name: Chloroxylenol-d6

Cat. No.: B588217

Disclaimer: Specific toxicological and safety data for the deuterated form, Chloroxylenol-d6,
are not readily available in published literature. The information presented in this guide is based
on the comprehensive data available for its non-deuterated analogue, Chloroxylenol (also
known as para-chloro-meta-xylenol or PCMX). It is a common and accepted practice in
chemical safety assessment to extrapolate the toxicological profile from the parent compound
to its isotopically labeled counterpart, as the substitution of hydrogen with deuterium is not
expected to significantly alter the molecule's fundamental toxicological properties. Researchers
should, however, handle the compound with the appropriate caution accorded to a chemical of
its class.

Chemical and Physical Properties

Chloroxylenol-d6 is the deuterated form of Chloroxylenol, a widely used antiseptic and
disinfectant.[1][2]
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Property Data Source
) 4-chloro-3,5-

Chemical Name o ) PubChem[1]
bis(trideuteriomethyl)phenol

Molecular Formula CsDsH3CIO PubChem[1]

Molecular Weight 162.64 g/mol PubChem[1]
White to off-white crystalline )

Appearance ] SciencelLabl3]
solid

Odor Phenolic-like SciencelLab[3]

Melting Point 113-115 °C (235.4-239 °F) SciencelLabl[3], GSC[4]

Boiling Point 246 °C (474.8 °F) SciencelLabl[3]

Solubility in Water 300 mg/L Wikipedia[5]

Toxicological Data

The following data pertains to Chloroxylenol (PCMX).

, Toxici

Route Species Test Result Source
Oral Rat LD50 (Acute) 3830 mg/kg Sciencelabl[3]
Oral Mouse LD50 (Acute) 1000 mg/kg SciencelLabl[3]

Irritation and Sensitization
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Endpoint Finding Source
) o o Spectrum[6], EDQM[7], Sigma-
Skin Irritation Causes skin irritation.[6][7] ]
Aldrich[8]
o Causes serious eye irritation. Spectrum[6], EDQM[7], Sigma-
Eye Irritation ]
[6][7] Aldrich[8]

May cause an allergic skin
Spectrum([6], EDQM[7],

Skin Sensitization reaction.[6][7] Considered a o
Wikipedia[5]

skin sensitizer.[5]

Repeated or prolonged
exposure is not known to

Chronic Effects _ N SciencelLab[3]
aggravate medical condition.

[3]

No information available or
) o o data not available.[3][6] A Spectrum(6], SciencelLab[3],
Carcinogenicity/Mutagenicity o o
positive mutagenicity assay CIR[9]

has been noted.[9]

Hazard Identification and Classification

Chloroxylenol is classified with the following hazards:

H302: Harmful if swallowed.[7][8]

H315: Causes skin irritation.[7][3]

H317: May cause an allergic skin reaction.[7][8]

H319: Causes serious eye irritation.[7][8]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[6]

Experimental Protocols and Methodologies

While full, detailed experimental protocols are proprietary to the conducting laboratories, the
safety assessments are based on standardized testing guidelines, such as those from the
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OECD (Organisation for Economic Co-operation and Development).
General Experimental Workflow for Toxicological Assessment:

The provided diagram illustrates a generalized workflow for assessing the toxicological profile
of a chemical like Chloroxylenol, based on the types of studies mentioned in the safety reports.
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Caption: Generalized workflow for chemical toxicology assessment.

e Acute Oral LD50 Studies: As cited in the Safety Data Sheet from ScienceLab.com, these
studies involve administering the substance orally to rats and mice to determine the dose
that is lethal to 50% of the test population.[3] The results are expressed in mg of substance
per kg of body weight.

o Dermal and Ocular Irritation Tests: These experiments typically involve applying the
substance to the skin or into the eye of a test animal (historically rabbits) and observing for
signs of irritation, such as redness, swelling, and inflammation over a set period.

» Skin Sensitization: Modern methods like the Mouse Local LymphNode Assay (LLNA) are
used to assess the potential of a substance to cause allergic contact dermatitis.[9] This
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involves repeated topical application and measuring the proliferation of lymphocytes in the
draining lymph nodes.

o Pharmacokinetic Studies: These studies track the absorption, distribution, metabolism, and
excretion (ADME) of a substance. For Chloroxylenol, studies in animals and humans have
involved dermal application followed by analysis of blood and urine to detect the parent
compound and its metabolites (primarily glucuronide and sulfate conjugates).[2][10][11]

Mechanism of Action
Chloroxylenol's primary antimicrobial activity is attributed to its nature as a substituted phenol.
Proposed Antimicrobial Mechanism of Action:

The diagram below outlines the generally accepted mechanism by which phenolic compounds
like Chloroxylenol exert their bactericidal effects.
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Caption: Mechanism of Chloroxylenol's antimicrobial action.

The mechanism involves the disruption of the bacterial cell wall and membrane.[10][12] The
phenolic hydroxyl (-OH) group is believed to bind to proteins on the cell membrane, altering
their function and disrupting the membrane's integrity.[10] This leads to an increase in
membrane permeability, allowing essential cellular contents to leak out. At higher
concentrations, Chloroxylenol can enter the cell and cause the coagulation of proteins and
nucleic acids, leading to rapid cell death.[10]

First Aid and Handling

Handling:
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Handle in accordance with good industrial hygiene and safety practices.[6]
Ensure adequate ventilation.[6]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[8]

Avoid breathing dust.[7][8]

Wash hands and any exposed skin thoroughly after handling.[6][8]

First Aid Measures:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If irritation persists, seek medical attention.[6][7]

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation or a rash
occurs, seek medical attention. Remove and wash contaminated clothing before reuse.[6][7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
physician if you feel unwell.[3][6]

Inhalation: Remove to fresh air. Seek medical attention if symptoms occur.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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